Cas no 924861-83-6 (3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid)

• Product Name: 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid
• CAS No: 924861-83-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD09028281
• CID: 3155151
• PubChem ID: 16766580
• Update Time: 2025-05-20

3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid
• 924861-83-6
• BBL031193
• AKOS000298928
• 4-(4H-1,2,4-Triazol-4-yl)benzenepropanoic acid
• 3-[4-(4H-1,2,4-triazol-4-yl)phenyl]propanoic acid
• DTXSID401249322
• STK667589
• MFCD09028281
• 3-[4-(1,2,4-triazol-4-yl)phenyl]propanoic acid
• VS-10311
• CS-0314425

• MDL： MFCD09028281
• Inchi： 1S/C11H11N3O2/c15-11(16)6-3-9-1-4-10(5-2-9)14-7-12-13-8-14/h1-2,4-5,7-8H,3,6H2,(H,15,16)
• InChI Key： OYKWSABIJJQOFT-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)N1C=NN=C1)=O

Computed Properties

• Exact Mass: 217.085126602Da
• Monoisotopic Mass: 217.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid

3-(4-(4H-1,2,4-Triazol-4-yl)Phenyl)Propanoic Acid: A Comprehensive Overview

3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid (CAS No. 924861-83-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical structure, synthesis methods, biological activities, and potential therapeutic applications, drawing on the latest research findings to offer a comprehensive understanding of this compound.

Chemical Structure and Properties

3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid is a carboxylic acid derivative characterized by a triazole ring attached to a phenyl group via a propyl chain. The molecular formula is C₁₁H₁₁N₃O₂, and its molecular weight is approximately 217.23 g/mol. The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and drug formulation studies.

The presence of the triazole ring imparts unique chemical properties to the molecule. Triazoles are known for their stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The carboxylic acid group provides the molecule with acidic properties and can be readily functionalized through esterification or amide formation, offering flexibility in synthetic chemistry.

Synthesis Methods

The synthesis of 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid has been extensively studied in the literature. One common approach involves the reaction of 4-aminoacetophenone with hydrazine to form 4-(1H-1,2,3-triazol-1-yl)acetophenone, followed by amination and subsequent oxidation to yield the final product. Another method involves the coupling of 4-bromobenzaldehyde with 3-aminoacrylic acid using a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the use of hazardous reagents. Additionally, the use of biocatalysts such as lipases has been explored for enantioselective synthesis of chiral derivatives of this compound.

Biological Activities

3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid has been investigated for its potential biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. In vitro assays have demonstrated that it exhibits selective COX-2 inhibition without affecting COX-1 activity, making it a promising candidate for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In cancer research, 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid has been found to induce apoptosis in various cancer cell lines. Mechanistic studies suggest that it targets multiple signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of Bcl-2 family proteins and activate caspase cascades, leading to programmed cell death.

Potential Therapeutic Applications

The diverse biological activities of 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid make it an attractive candidate for further drug development. In the realm of anti-inflammatory drugs, its selective COX-2 inhibition could lead to the development of NSAIDs with improved safety profiles compared to existing drugs like ibuprofen and naproxen.

In oncology, this compound's ability to induce apoptosis in cancer cells suggests potential applications in cancer therapy. Preclinical studies have shown promising results in reducing tumor growth in animal models of breast cancer and colon cancer. Further clinical trials are needed to evaluate its efficacy and safety in human patients.

Beyond these primary applications, there is growing interest in exploring the potential neuroprotective effects of 3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid. Preliminary studies have indicated that it may have protective effects against neurodegenerative diseases such as Alzheimer's disease by modulating oxidative stress and inflammation pathways.

Conclusion

3-(4-(4H-1,2,4-triazol-4-yl)phenyl)propanoic acid (CAS No. 924861-83-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable properties that make it suitable for various biological applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted and clinical trials advance, this compound may play an increasingly important role in the development of novel therapeutic agents for treating inflammation, cancer, and neurodegenerative diseases.